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Introduction

The measurement of urinary pregnanediol (Pd), primarily in the form of its conjugate
pregnanediol-3-glucuronide (PdG), serves as a powerful and non-invasive tool in reproductive
health research.[1] As the major urinary metabolite of progesterone, PdG levels in urine
correlate with serum progesterone, offering an integrated assessment of progesterone
production over time.[2] This makes it an invaluable biomarker for confirming ovulation,
monitoring luteal phase function, evaluating the efficacy of progesterone supplementation, and
investigating hormonal disorders.[2][3] These application notes provide an overview of the
progesterone metabolism pathway and detailed protocols for the primary techniques used to
measure urinary pregnanediol in a research setting.

Progesterone Metabolism to Pregnanediol-3-
Glucuronide (PdG)

Progesterone is metabolized predominantly in the liver.[1][4] The process begins with the
reduction of progesterone by either 5a-reductase or 53-reductase. The 53-reductase pathway,
which is the major route, leads to the formation of 53-pregnanedione, which is subsequently
metabolized to pregnanolone and finally to 53-pregnanediol (commonly referred to as
pregnanediol).[2] The 5a-reductase pathway results in the formation of the a-pregnanediol
isomer.[2][3][5] These pregnanediol isomers are then conjugated with glucuronic acid by the
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enzyme UDP-glucuronosyltransferase to form the water-soluble PdG, which is then excreted by
the kidneys into the urine.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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